Cas no 953718-59-7 (5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid)

• Product Name: 5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid
• CAS No: 953718-59-7
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• CID: 5733772
• PubChem ID: 16781082
• Update Time: 2025-05-28

5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-benzimidazol-1-ylmethyl)-2-furoic acid
• 5-((1h-Benzo[d]imidazol-1-yl)methyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-(1H-benzimidazol-1-ylmethyl)-
• 953718-59-7
• 5-(benzimidazol-1-ylmethyl)furan-2-carboxylic acid
• CHEMBL4127820
• STL191470
• CS-0270443
• 5-(1H-benzimidazol-1-ylmethyl)furan-2-carboxylic acid
• F2135-0612
• EN300-238539
• AKOS000137189
• 5-[(1H-1,3-benzodiazol-1-yl)methyl]furan-2-carboxylic acid
• 5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid

• Inchi： 1S/C13H10N2O3/c16-13(17)12-6-5-9(18-12)7-15-8-14-10-3-1-2-4-11(10)15/h1-6,8H,7H2,(H,16,17)
• InChI Key： HHDKWKRXGFXJBH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 242.06914219g/mol
• Monoisotopic Mass: 242.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 503.4±60.0 °C at 760 mmHg
• Flash Point: 258.3±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• pka: 3.13±0.10(Predicted)

5-(1H-Benzimidazol-1-ylmethyl)-2-furoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)